Cas no 2739707-07-2 (Bicyclo[2.2.1]heptane-1-methanesulfonyl chloride, 7,7-dimethyl-2-oxo-, (1S,4S)-)
Technical Introduction:
(1S,4S)-7,7-Dimethyl-2-oxobicyclo[2.2.1]heptane-1-methanesulfonyl chloride is a chiral bicyclic sulfonyl chloride derivative with a rigid norbornane framework. Its stereospecific (1S,4S) configuration and reactive sulfonyl chloride group make it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The 7,7-dimethyl-2-oxo substitution enhances steric and electronic properties, facilitating selective transformations. This compound is particularly useful in the preparation of chiral sulfonamides or as an electrophile in nucleophilic substitution reactions. Its well-defined structure ensures reproducibility in synthetic routes, while its stability under controlled conditions allows for precise functionalization. Suitable for advanced organic synthesis, it offers utility in constructing complex, stereochemically defined architectures.
2739707-07-2 structure
Product Name:Bicyclo[2.2.1]heptane-1-methanesulfonyl chloride, 7,7-dimethyl-2-oxo-, (1S,4S)-
CAS No:2739707-07-2
MF:C10H15ClO3S
MW:250.742301225662
CID:5261380
Update Time:2025-06-09
Bicyclo[2.2.1]heptane-1-methanesulfonyl chloride, 7,7-dimethyl-2-oxo-, (1S,4S)- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[2.2.1]heptane-1-methanesulfonyl chloride, 7,7-dimethyl-2-oxo-, (1S,4S)-
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- Inchi: 1S/C10H15ClO3S/c1-9(2)7-3-4-10(9,8(12)5-7)6-15(11,13)14/h7H,3-6H2,1-2H3/t7-,10+/m0/s1
- InChI Key: BGABKEVTHIJBIW-OIBJUYFYSA-N
- SMILES: [C@]12(CS(Cl)(=O)=O)C(C)(C)[C@@]([H])(CC1)CC2=O
Bicyclo[2.2.1]heptane-1-methanesulfonyl chloride, 7,7-dimethyl-2-oxo-, (1S,4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-365742-0.1g |
[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonyl chloride |
2739707-07-2 | 0.1g |
$24.0 | 2023-03-02 | ||
| Enamine | EN300-365742-0.25g |
[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonyl chloride |
2739707-07-2 | 0.25g |
$25.0 | 2023-03-02 | ||
| Enamine | EN300-365742-0.5g |
[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonyl chloride |
2739707-07-2 | 0.5g |
$26.0 | 2023-03-02 | ||
| Enamine | EN300-365742-1.0g |
[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonyl chloride |
2739707-07-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-365742-2.5g |
[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonyl chloride |
2739707-07-2 | 2.5g |
$55.0 | 2023-03-02 | ||
| Enamine | EN300-365742-5.0g |
[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonyl chloride |
2739707-07-2 | 5.0g |
$108.0 | 2023-03-02 | ||
| Enamine | EN300-365742-10.0g |
[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonyl chloride |
2739707-07-2 | 10.0g |
$200.0 | 2023-03-02 |
Bicyclo[2.2.1]heptane-1-methanesulfonyl chloride, 7,7-dimethyl-2-oxo-, (1S,4S)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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